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Compound of Interest

Compound Name: Sertindole

Cat. No.: B1681639 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients is paramount. This document provides essential, immediate

safety and logistical information for the handling of Sertindole, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Sertindole is a potent atypical antipsychotic compound that requires careful handling to avoid

exposure. The primary hazards associated with Sertindole are skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2][3][4] It is also recognized as potentially

causing long-lasting harmful effects to aquatic life.[1]

The following table summarizes the hazard classifications for Sertindole based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Long-term)
Category 4

H413: May cause long lasting

harmful effects to aquatic life

Due to these hazards, the use of appropriate personal protective equipment is mandatory. The

following table outlines the recommended PPE for handling Sertindole.
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Body Part
Personal Protective
Equipment

Specification

Hands Protective gloves

Impervious gloves are

recommended. For

compounding, administering,

and disposing of hazardous

drugs, wearing two pairs of

gloves is a best practice. The

outer glove should be removed

after each task. Powder-free

gloves are preferred.

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield should be worn if there

is a risk of splashes.

Must comply with appropriate

national standards.

Eyeglasses alone do not offer

adequate protection.

Body

A protective disposable gown

made of low-permeability

fabric.

The gown should have a solid

front, long sleeves, and tight-

fitting cuffs.

Respiratory

A dust respirator or N95 mask

should be used, especially

when handling the powder

form or if there is a potential for

aerosol generation.

For significant spills, a

chemical cartridge-type

respirator may be necessary. A

surgical mask does not provide

adequate respiratory

protection from drug exposure.

Occupational Exposure Limits
No official Occupational Exposure Limits (OELs) have been established for Sertindole by

regulatory bodies such as OSHA. For many potent pharmaceutical compounds, in-house OELs

are often derived from the therapeutic dose. Given the potent nature of Sertindole, a

conservative approach to control exposure is essential. All handling should be conducted in a

manner that minimizes the generation of dust and aerosols.
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Experimental Protocols: Safe Handling and Disposal
Workflow
The following diagram outlines the standard operational workflow for the safe handling and

disposal of Sertindole in a laboratory setting. This procedural guidance is designed to

minimize exposure and ensure a safe working environment.

Preparation
- Review SDS

- Don appropriate PPE

Handling & Weighing
- Use ventilated enclosure

- Handle as a potent compound

Proceed with caution

Experimental Use
- Maintain containment

- Avoid generating dust/aerosols

Transfer to procedure

Decontamination
- Clean work surfaces

- Decontaminate equipment

Post-experiment cleanup

Waste Disposal
- Segregate waste

- Dispose via licensed contractor

Segregate waste streams

End of Process
- Doff PPE correctly

- Wash hands thoroughly

Finalize cleanup

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Sertindole.

Operational Plan:

Preparation: Before handling Sertindole, thoroughly review the Safety Data Sheet (SDS).

Don all required PPE as outlined in the table above.

Handling and Weighing: All manipulations of solid Sertindole should be performed in a well-

ventilated area, preferably within a chemical fume hood or a powder containment hood, to

minimize inhalation exposure. Avoid breathing dust, fumes, or vapors.

Experimental Use: During experimental procedures, maintain containment to prevent the

release of the compound into the work environment. Take precautionary measures against

static discharge.

Decontamination: After handling, decontaminate all surfaces and equipment that may have

come into contact with Sertindole.

Storage: Keep the container tightly closed and store it in a refrigerator, away from

incompatible materials such as strong oxidizers.

Spill Management: In case of a spill, ensure adequate ventilation. Avoid generating dust.

Collect the spilled material carefully and place it in a sealed container for disposal.

Disposal Plan:

All waste materials contaminated with Sertindole, including empty containers, disposable PPE,

and cleaning materials, should be considered hazardous waste.

Segregation: Collect and segregate Sertindole waste from other laboratory waste streams.

Disposal: Dispose of the waste in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the substance to enter sewers or surface water. It is

recommended to use a licensed chemical waste management company for disposal.

Medicines should not be disposed of via wastewater or household waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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